Cas no 898271-45-9 (tert-butyl N-1-(pyridin-2-yl)azetidin-3-ylcarbamate)

Tert-butyl N-1-(pyridin-2-yl)azetidin-3-ylcarbamate is a versatile intermediate in organic synthesis, particularly valuable in pharmaceutical and agrochemical applications. Its structure features a pyridinyl-substituted azetidine ring, offering a rigid scaffold for further functionalization, while the tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions. This compound is useful in the development of bioactive molecules, including kinase inhibitors and other heterocyclic therapeutics, due to its balanced reactivity and compatibility with diverse synthetic routes. High purity and well-defined stereochemistry make it a reliable building block for medicinal chemistry and drug discovery research.

tert-butyl N-1-(pyridin-2-yl)azetidin-3-ylcarbamate structure

898271-45-9 structure

Product Name:tert-butyl N-1-(pyridin-2-yl)azetidin-3-ylcarbamate

CAS No:898271-45-9

MF:C₁₃H₁₉N₃O₂

MW:249.308862924576

CID:3031476

PubChem ID:56965700

Update Time:2025-10-22

tert-butyl N-1-(pyridin-2-yl)azetidin-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl N-[1-(pyridin-2-yl)azetidin-3-yl]carbamate
- Carbamic acid, N-[1-(2-pyridinyl)-3-azetidinyl]-, 1,1-dimethylethyl ester
- tert-butyl N-1-(pyridin-2-yl)azetidin-3-ylcarbamate
- Inchi： 1S/C13H19N3O2/c1-13(2,3)18-12(17)15-10-8-16(9-10)11-6-4-5-7-14-11/h4-7,10H,8-9H2,1-3H3,(H,15,17)
- InChI Key： DJXNRCWSAHCRKC-UHFFFAOYSA-N
- SMILES： C(OC(C)(C)C)(=O)NC1CN(C2=NC=CC=C2)C1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 5

tert-butyl N-1-(pyridin-2-yl)azetidin-3-ylcarbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	075926-1g	tert-Butyl N-[1-(pyridin-2-yl)azetidin-3-yl]-carbamate	898271-45-9		1g	￡385.00	2022-03-01
Chemenu	CM286693-1g	tert-Butyl (1-(pyridin-2-yl)azetidin-3-yl)carbamate	898271-45-9	95+%	1g	$503	2021-08-18
Chemenu	CM286693-1g	tert-Butyl (1-(pyridin-2-yl)azetidin-3-yl)carbamate	898271-45-9	95%+	1g	$534	2024-07-21
ChemScence	CS-0432819-1g	tert-Butyl (1-(pyridin-2-yl)azetidin-3-yl)carbamate	898271-45-9		1g	$528.0	2022-04-26
Life Chemicals	F2197-4630-2μmol	tert-butyl N-[1-(pyridin-2-yl)azetidin-3-yl]carbamate	898271-45-9		2μl	$57.0	2023-03-21
Life Chemicals	F2197-4630-5μmol	tert-butyl N-[1-(pyridin-2-yl)azetidin-3-yl]carbamate	898271-45-9		5μl	$63.0	2023-03-21
Life Chemicals	F2197-4630-10μmol	tert-butyl N-[1-(pyridin-2-yl)azetidin-3-yl]carbamate	898271-45-9		10μl	$69.0	2023-03-21
Life Chemicals	F2197-4630-20μmol	tert-butyl N-[1-(pyridin-2-yl)azetidin-3-yl]carbamate	898271-45-9		20μl	$79.0	2023-03-21
Life Chemicals	F2197-4630-1mg	tert-butyl N-[1-(pyridin-2-yl)azetidin-3-yl]carbamate	898271-45-9		1mg	$54.0	2023-03-21
Life Chemicals	F2197-4630-2mg	tert-butyl N-[1-(pyridin-2-yl)azetidin-3-yl]carbamate	898271-45-9		2mg	$59.0	2023-03-21

tert-butyl N-1-(pyridin-2-yl)azetidin-3-ylcarbamate Related Literature

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4. Fe(iii)-mediated isomerization of α,α-diarylallylic alcohols to ketones via radical 1,2-aryl migration†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on tert-butyl N-1-(pyridin-2-yl)azetidin-3-ylcarbamate

tert-butyl N-1-(pyridin-2-yl)azetidin-3-ylcarbamate (CAS No. 898271-45-9)

The compound tert-butyl N-1-(pyridin-2-yl)azetidin-3-ylcarbamate with CAS number 898271-45-9 is a significant molecule in the field of organic chemistry, particularly in the synthesis of advanced materials and pharmaceuticals. This compound has garnered attention due to its unique structural properties and potential applications in drug design and material science.

tert-butyl N-1-(pyridin-2-yl)azetidin-3-ylcarbamate is characterized by its azetidine ring, a four-membered cyclic amine, which is fused with a pyridine moiety. The tert-butyl group attached to the carbamate functional group adds steric bulk, which can influence the compound's solubility and stability. Recent studies have highlighted the importance of such structural features in enhancing bioavailability and reducing off-target effects in drug candidates.

The synthesis of tert-butyl N-1-(pyridin-2-yl)azetidin3-carbamate involves a multi-step process, often utilizing coupling reactions and ring-forming techniques. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of this compound. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the formation of the azetidine ring with high efficiency.

In terms of applications, tert-butyl N-(pyridin2yil)azetidin3-carbamate has shown promise in the development of novel therapeutic agents. Its ability to act as a bioisostere for other nitrogen-containing heterocycles makes it a valuable tool in medicinal chemistry. Recent studies have demonstrated its potential as a modulator of G-protein coupled receptors (GPCRs), which are critical targets for treating various diseases, including cardiovascular disorders and central nervous system diseases.

Moreover, the compound's electronic properties and structural flexibility make it an attractive candidate for use in organic electronics. Its ability to form stable π-conjugated systems has been explored in the context of organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Preliminary results indicate that incorporating tert-butyl N-(pyridin2yil)azetidin3-carbamate into such devices can enhance their performance by improving charge transport properties.

The environmental impact of synthesizing tert-butyl N-(pyridin2yil)azetidin3-carbamate has also been a topic of recent research. Scientists have developed greener synthesis routes that minimize waste generation and reduce energy consumption. For example, the use of microwave-assisted synthesis has been shown to significantly accelerate reaction times while maintaining product quality.

In conclusion, tert-butyl N-(pyridin2yil)azetidin3-carbamate (CAS No. 898271459) is a versatile compound with wide-ranging applications in both pharmaceuticals and materials science. Its unique structure, combined with recent advancements in synthesis techniques and application studies, positions it as a key molecule for future research and development.